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Compound of Interest

Compound Name: Lankacyclinone C

cat. No.: B12402743

Technical Guide: Lankacyclinone C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available scientific data on
Lankacyclinone C, a molecule noted for its potential therapeutic applications. The document
summarizes its chemical properties, and while specific experimental details are limited in
publicly accessible literature, it outlines generalized experimental workflows for the isolation
and characterization of similar natural products.

Molecular Profile

Lankacyclinone C is identified as a lankacidin C congener. Its fundamental molecular
characteristics are detailed below.

Property Value
Molecular Formula C24H33NOs[1][2]
Molecular Weight 415.52 g/mol [1][2]

Biological Activity

Preliminary research indicates that Lankacyclinone C possesses anti-tumor properties. While
the specific mechanisms of action for Lankacyclinone C are not extensively detailed in the
available literature, the broader class of molecules to which it belongs is known to exhibit
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cytotoxic effects against various cancer cell lines. The anti-cancer activity of such compounds
can be mediated through various mechanisms, including the induction of apoptosis and the
arrest of the cell cycle at different phases.

Generalized Experimental Protocols

Detailed experimental protocols for the isolation and specific biological assays of
Lankacyclinone C are not readily available. However, the following sections describe
generalized methodologies commonly employed for the isolation and characterization of novel
natural products from microbial sources.

Isolation and Purification of Natural Products

A common workflow for isolating a target compound from a producing microorganism is
outlined below. This process typically involves cultivation of the organism, extraction of
metabolites, and subsequent chromatographic purification.
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Fig. 1: Generalized workflow for natural product isolation.
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Protocol Steps:

» Strain Cultivation and Fermentation: The producing microorganism is cultured in a suitable
liquid medium under optimized conditions (temperature, pH, aeration) to encourage the
production of the target metabolite.

e Biomass Separation: The microbial cells are separated from the fermentation broth by
centrifugation or filtration.

» Solvent Extraction: The cell biomass and the supernatant are typically extracted with an
organic solvent (e.g., ethyl acetate, methanol) to isolate the crude mixture of secondary
metabolites.

o Chromatographic Purification: The crude extract is subjected to a series of chromatographic
techniques to separate the compound of interest from other metabolites. This often involves:

o Column Chromatography: Initial separation based on polarity using a stationary phase like
silica gel.

o High-Performance Liquid Chromatography (HPLC): Further purification to obtain the
compound in high purity.

Structural Elucidation

Once the pure compound is isolated, its chemical structure is determined using a combination
of spectroscopic techniques.
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Fig. 2: Workflow for structural elucidation of a novel compound.

Key Techniques:
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e Mass Spectrometry (MS): Provides information about the molecular weight and molecular
formula of the compound.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are used to determine the connectivity of atoms within the
molecule, ultimately revealing its complete chemical structure.

Potential Sighaling Pathways in Anti-Tumor Activity

While the specific signaling pathways affected by Lankacyclinone C have not been elucidated,
compounds with anti-tumor activity often exert their effects by modulating key cellular signaling
pathways that regulate cell proliferation, survival, and death. A generalized diagram of a
hypothetical signaling cascade that could be a target for anti-tumor compounds is presented
below.
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Fig. 3: Hypothetical signaling pathways modulated by an anti-tumor agent.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12402743?utm_src=pdf-body
https://www.benchchem.com/product/b12402743?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This diagram illustrates how an anti-tumor compound could potentially inhibit pro-survival
pathways like PI3K/AKT and MAPK, which are often dysregulated in cancer, and
simultaneously activate pro-apoptotic pathways, leading to cancer cell death. Further research
is necessary to determine if Lankacyclinone C acts through these or other mechanisms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Anti-cancer activity and mechanistic features of a NK cell activating molecule - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. Frontiers | Isolation, Characterization and Structure Elucidation of a Novel Lantibiotic From
Paenibacillus sp. [frontiersin.org]

¢ To cite this document: BenchChem. [Lankacyclinone C molecular formula and weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402743#lankacyclinone-c-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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